N-(2,4-difluorophenyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H15F2N5O2S/c1-29-14-5-2-12(3-6-14)20-25-24-17-8-9-19(26-27(17)20)30-11-18(28)23-16-7-4-13(21)10-15(16)22/h2-10H,11H2,1H3,(H,23,28)
• InChI Key: JMPLFZIGBWLRJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C20H15F2N5O2S
• Molecular Weight: 427.4 g/mol

Description

N-(2,4-difluorophenyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H15F2N5O2S and its molecular weight is 427.43. The purity is usually 95%.
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Scientific Research Applications

• Anticancer Effects and Toxicity Modification : Wang et al. (2015) discussed a related compound, N-(6-(2-Methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, noting its significant anticancer effects and toxicity when orally administered. The study explored modifying the compound by replacing the acetamide group with an alkylurea moiety, which resulted in reduced toxicity and retained antiproliferative activity against human cancer cell lines (Wang et al., 2015).

• Anticancer and Antimicrobial Activity : Kumar et al. (2019) synthesized N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, including compounds structurally similar to the one . These compounds showed inhibition activity against the HCT 116 cancer cell line and also exhibited antimicrobial activities (Kumar et al., 2019).

• Antioxidant Abilities : Shakir et al. (2017) synthesized compounds involving 6-amino-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin derivatives with significant antioxidant abilities in DPPH and FRAP assays. Some derivatives showed antioxidant activity higher than standard antioxidants like ascorbic acid (Shakir et al., 2017).

• Antibacterial Activity : Reddy et al. (2013) discussed the synthesis of novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles, demonstrating potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The study highlighted the potential of these compounds in the development of new antimicrobial agents (Reddy et al., 2013).

• Herbicidal Activity : Moran (2003) identified N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds with structural similarities as possessing excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003).

• Antimicrobial Activities : Bektaş et al. (2007) synthesized novel 1,2,4-Triazole derivatives, including compounds similar to the one . These compounds were screened for antimicrobial activities, showing good or moderate activities against various microorganisms (Bektaş et al., 2007).